3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C23H17BrN2O4/c24-14-11-12-18(27)17(13-14)20-19-21(30-26(20)16-9-5-2-6-10-16)23(29)25(22(19)28)15-7-3-1-4-8-15/h1-13,19-21,27H
• InChI Key: CTSDDQDYGXRWQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(C3C(O2)C(=O)N(C3=O)C4=CC=CC=C4)C5=C(C=CC(=C5)Br)O
• Molecular Formula: C23H17BrN2O4
• Molecular Weight: 465.3 g/mol

Description

The compound “3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered heterocyclic compound with an oxygen atom and a nitrogen atom. Isoxazole rings are found in many biologically active compounds and are used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the isoxazole ring, possibly through a 1,3-dipolar cycloaddition or other similar methods. The presence of multiple phenyl rings suggests that cross-coupling reactions like the Suzuki or Heck reactions might be involved in its synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the isoxazole ring could contribute to its stability and reactivity. The bromine atom and the hydroxy group could affect its polarity and solubility.

Scientific Research Applications

Drug Discovery

. The compound could potentially be used in the field of drug discovery due to its isoxazole ring.

Eco-friendly Synthetic Strategies

. This compound could be used in developing such eco-friendly synthetic strategies.

Synthesis of Isoxazoles

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Liquid Crystal Oligomers and Polymers

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Main-chain Liquid Crystal Polymers (MCLCPs)

. This compound could potentially be used in the synthesis of such polymers.

Biological Applications

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it would interact with biological targets in the body. If it’s a material, its properties would come from its molecular structure.

Safety and Hazards

The safety and hazards of this compound would need to be determined through laboratory testing. As a general rule, compounds with halogens like bromine need to be handled with care.

Future Directions

The future directions for this compound could involve further studies to determine its properties and potential applications. It could be used in the development of new drugs or materials.